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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-

methoxybenzene

Cat. No.: B1585010 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxybenzyl bromide (CAS No. 52289-

93-7) was not readily available in the conducted search. The following guide is a

comprehensive synthesis of safety and handling information from the SDSs of closely related

isomers and substituted benzyl bromides. This information should be used as a robust

guideline, and it is imperative to consult the specific SDS provided by the supplier upon

acquisition of the chemical and to conduct a thorough risk assessment before use.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing in-depth information on the safety and handling precautions for 2-

Methoxybenzyl bromide.

Hazard Identification and Classification
2-Methoxybenzyl bromide and its isomers are classified as hazardous chemicals. Based on the

available data for related compounds, it is anticipated to be corrosive, a lachrymator, and may

cause respiratory irritation.

GHS Hazard Statements for Related Compounds:

H314: Causes severe skin burns and eye damage.[1][2][3]

H318: Causes serious eye damage.[1]
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H335: May cause respiratory irritation.[1][4]

Signal Word: Danger[1]

Hazard Pictograms:

Corrosion: GHS05

Irritant: GHS07

Physical and Chemical Properties
Quantitative data for 2-Methoxybenzyl bromide and its isomers are summarized in the table

below. It is important to note that these values may vary slightly for the 2-isomer.

Property
2-Methoxybenzyl
bromide

3-Methoxybenzyl
bromide

4-Methoxybenzyl
bromide

CAS Number 52289-93-7 874-98-6 2746-25-0

Molecular Formula C₈H₉BrO C₈H₉BrO C₈H₉BrO

Molecular Weight 201.06 g/mol 201.06 g/mol 201.06 g/mol

Boiling Point No data available
108-110 °C at 10

mmHg

115-117 °C at 12

mmHg

Melting Point No data available No data available 9-11 °C

Flash Point No data available >110 °C (>230 °F) 110 °C (230 °F)

Density No data available 1.43 g/cm³ 1.433 g/mL at 25 °C

Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 2-

Methoxybenzyl bromide.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
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Avoid breathing mist, vapors, or spray.[3]

Do not get in eyes, on skin, or on clothing.[3]

Wash hands thoroughly after handling.[3]

Keep away from heat, sparks, and open flames.[4]

Incompatible with strong oxidizing agents and strong bases.[1][3]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store in a designated corrosives area.[3][5]

Store locked up.[1][3]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://aromalake.com/e_productshow/?9350-
https://aromalake.com/e_productshow/?9350-
https://aromalake.com/e_productshow/?9350-
https://www.alfa-chemistry.com/2-methoxybenzyl-bromide-cas-52289-93-7-item-26005.htm
https://www.capotchem.com/52289-93-7.html
https://aromalake.com/e_productshow/?9350-
https://aromalake.com/e_productshow/?9350-
https://aromalake.com/e_productshow/?9350-
https://aromalake.com/e_productshow/?9350-
https://www.lookchem.com/404.htm
https://www.capotchem.com/52289-93-7.html
https://aromalake.com/e_productshow/?9350-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Parameter Recommendation

Engineering Controls

Ensure adequate ventilation. Eyewash stations

and safety showers should be readily

accessible.[1][3]

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[1]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber,

Viton), a lab coat, and an apron or coveralls are

required. Double gloving is recommended.[1]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.[1]

First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]
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Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear full

personal protective equipment.[2]

Containment and Cleaning: Absorb the spill with inert material such as sand, vermiculite, or

earth.[2][3] Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.[2][3]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[3]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling hazardous chemicals

like 2-Methoxybenzyl bromide in a laboratory setting.
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Safe Handling Workflow for 2-Methoxybenzyl Bromide
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Caption: Workflow for the safe handling of 2-Methoxybenzyl bromide.
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First-Aid Response to Exposure
This diagram outlines the immediate actions to take in case of accidental exposure to 2-

Methoxybenzyl bromide.

First-Aid Response for 2-Methoxybenzyl Bromide Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid decision tree for exposure to 2-Methoxybenzyl bromide.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[1]
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Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides and hydrogen bromide.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Toxicological Information
Detailed toxicological studies for 2-Methoxybenzyl bromide are not readily available. However,

based on data for related compounds, it is considered to be destructive to the tissues of the

mucous membranes and upper respiratory tract.[1] Symptoms of inhalation may include

coughing, shortness of breath, headache, and nausea.[1] It is also expected to cause severe

skin and eye burns upon contact.[1][3]

Disposal Considerations
Dispose of 2-Methoxybenzyl bromide and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow the chemical to enter the

environment.[3]

This guide provides a foundation for the safe handling of 2-Methoxybenzyl bromide. Adherence

to these precautions is essential for the protection of all laboratory personnel and the

environment. Always prioritize a culture of safety and consult with your institution's

environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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